Cas no 267875-57-0 (3-Methyl-benzodisoxazole-5-carbonitrile)

• Product Name: 3-Methyl-benzodisoxazole-5-carbonitrile
• CAS No: 267875-57-0
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD18804967
• CID: 914624
• PubChem ID: 23000245
• Update Time: 2025-09-23

3-Methyl-benzodisoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carbonitrile,3-methyl-(9CI)
• 3-Methyl-benzo[d]isoxazole-5-carbonitrile
• F13597
• A919879
• 3-methyl-1,2-benzoxazole-5-carbonitrile
• 267875-57-0
• NWXDGVHBELPLLR-UHFFFAOYSA-N
• AKOS022967210
• CS-0342056
• DTXSID401271652
• 5-cyano-3-methyl-1,2-benzisoxazole
• SB36299
• MFCD18804967
• 3-Methyl-1,2-benzisoxazole-5-carbonitrile
• 3-Methylbenzo[d]isoxazole-5-carbonitrile
• SCHEMBL7214017
• DB-241098
• AS-47403
• 3-Methyl-benzodisoxazole-5-carbonitrile

• MDL： MFCD18804967
• Inchi： 1S/C9H6N2O/c1-6-8-4-7(5-10)2-3-9(8)12-11-6/h2-4H,1H3
• InChI Key： NWXDGVHBELPLLR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C#N)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

3-Methyl-benzodisoxazole-5-carbonitrile Security Information

• Storage Condition：(BD285605)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles